Cas no 1807037-19-9 (3-Hydroxy-5-nitroisonicotinonitrile)

• Product Name: 3-Hydroxy-5-nitroisonicotinonitrile
• CAS No: 1807037-19-9
• MF: C₆H₃N₃O₃
• MW: 165.106320619583
• CID: 4903982
• Update Time: 2025-11-07

3-Hydroxy-5-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-nitroisonicotinonitrile

• Inchi： 1S/C6H3N3O3/c7-1-4-5(9(11)12)2-8-3-6(4)10/h2-3,10H
• InChI Key： DNNBBRISUDGGTO-UHFFFAOYSA-N
• SMILES： OC1=CN=CC(=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 228
• XLogP3: 0.6
• Topological Polar Surface Area: 103

Additional information on 3-Hydroxy-5-nitroisonicotinonitrile

Comprehensive Analysis of 3-Hydroxy-5-nitroisonicotinonitrile (CAS No. 1807037-19-9): Properties, Applications, and Research Insights

3-Hydroxy-5-nitroisonicotinonitrile (CAS No. 1807037-19-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile derivative, characterized by a hydroxyl group and a nitro substituent on the isonicotinonitrile scaffold, exhibits intriguing reactivity patterns. Researchers are particularly interested in its potential as a building block for heterocyclic synthesis, given its ability to participate in cyclization and coupling reactions. The compound's molecular formula C6H3N3O3 and moderate polarity make it soluble in common organic solvents like DMSO and methanol, facilitating its use in laboratory settings.

Recent studies highlight the role of 3-Hydroxy-5-nitroisonicotinonitrile in developing biologically active molecules, especially in the context of antimicrobial and anti-inflammatory agents. Its structural similarity to pyridine-based pharmaceuticals has prompted investigations into its structure-activity relationships (SAR). Computational chemistry approaches, including molecular docking simulations, suggest potential interactions with enzymatic targets, making it a candidate for drug discovery pipelines. The nitro group's electron-withdrawing properties and the hydroxyl group's hydrogen-bonding capacity create a balanced electronic profile that influences its reactivity in nucleophilic aromatic substitution reactions.

From a synthetic chemistry perspective, CAS 1807037-19-9 serves as a versatile intermediate for constructing complex nitrogen-containing heterocycles. Its applications extend to materials science, where researchers explore its incorporation into coordination polymers and metal-organic frameworks (MOFs). The compound's thermal stability (decomposition temperature >200°C) and crystallinity have been characterized through differential scanning calorimetry (DSC) and X-ray diffraction (XRD) studies. These properties are particularly relevant for researchers working on functional materials with potential applications in catalysis or sensing technologies.

Environmental and green chemistry considerations surrounding 3-Hydroxy-5-nitroisonicotinonitrile have become increasingly important. Recent publications discuss its biodegradation pathways and the development of eco-friendly synthesis methods using catalytic systems or microwave-assisted reactions. The scientific community has shown growing interest in optimizing its production through atom-economical processes, aligning with the principles of sustainable chemistry. Analytical methods for its quantification, including HPLC-UV and LC-MS techniques, have been validated for quality control in research applications.

The compound's mechanism of action in biological systems continues to be an active area of investigation. Preliminary studies suggest that the nitro-reduction metabolites of 3-Hydroxy-5-nitroisonicotinonitrile may contribute to its observed bioactivity. Researchers are particularly focused on understanding its redox properties and potential interactions with cellular thiols. These investigations are supported by advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry, which provide detailed structural information about reaction intermediates and degradation products.

In the context of medicinal chemistry optimization, derivatives of CAS 1807037-19-9 have shown promise in addressing current challenges in selective enzyme inhibition. The compound's scaffold serves as a platform for developing targeted therapeutics, with particular interest in its potential against resistant microbial strains. Recent patent literature indicates growing commercial interest in this chemical space, with several applications describing novel synthetic routes and purified forms of the compound for research purposes.

From a regulatory standpoint, 3-Hydroxy-5-nitroisonicotinonitrile is primarily used in controlled research environments. Proper handling procedures, including the use of personal protective equipment (PPE) and engineering controls, are recommended when working with this compound. Stability studies indicate that it should be stored under inert atmosphere at low temperatures to maintain purity over extended periods. These practical considerations are particularly important for researchers exploring its applications in high-throughput screening or combinatorial chemistry approaches.

The future research directions for 1807037-19-9 appear promising, with several groups investigating its potential in multicomponent reactions and as a ligand in catalytic systems. Its unique combination of functional groups offers opportunities for developing smart materials with responsive properties. As synthetic methodologies continue to advance, particularly in the areas of flow chemistry and photocatalysis, the accessibility and applications of this compound are expected to expand significantly in coming years.